Cas no 156724-48-0 (3-Piperidinecarboxylicacid,1-[2-hydroxy-2-(3-methyl-1H-pyrrol-2-yl)ethyl]-4-[(1-oxopropyl)phenylamino]-,methyl ester)

• Product name: 3-Piperidinecarboxylicacid,1-[2-hydroxy-2-(3-methyl-1H-pyrrol-2-yl)ethyl]-4-[(1-oxopropyl)phenylamino]-,methyl ester
• CAS No: 156724-48-0
• MF: C₂₃H₃₁N₃O₄
• MW: 413.50994
• CID: 209887
• PubChem ID: 3074350

3-Piperidinecarboxylicacid,1-[2-hydroxy-2-(3-methyl-1H-pyrrol-2-yl)ethyl]-4-[(1-oxopropyl)phenylamino]-,methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxylicacid,1-[2-hydroxy-2-(3-methyl-1H-pyrrol-2-yl)ethyl]-4-[(1-oxopropyl)phenylamino]-,methyl ester
• 3-Piperidinecarboxylic acid, 1-(2-hydroxy-2-(3-methyl-1H-pyrrol-2-yl)ethyl)-4-((1-oxopropyl)phenylamino)-, methyl ester
• methyl 1-[2-hydroxy-2-(3-methyl-1H-pyrrol-2-yl)ethyl]-4-(N-propanoylanilino)piperidine-3-carboxylate
• 156724-48-0
• Methyl 1-[2-hydroxy-2-(3-methyl-1H-pyrrol-2-yl)ethyl]-4-[phenyl(propanoyl)amino]piperidine-3-carboxylate
• DTXSID50935510

• Inchi： InChI=1S/C23H31N3O4/c1-4-21(28)26(17-8-6-5-7-9-17)19-11-13-25(14-18(19)23(29)30-3)15-20(27)22-16(2)10-12-24-22/h5-10,12,18-20,24,27H,4,11,13-15H2,1-3H3
• InChI Key： PSIIAXVYWZDJTG-UHFFFAOYSA-N
• SMILES： COC(C1CN(CC(C2NC=CC=2C)O)CCC1N(C1=CC=CC=C1)C(CC)=O)=O

Computed Properties

• Exact Mass: 413.23163
• Monoisotopic Mass: 413.23145648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.9Ų
• XLogP3: 1.9

Experimental Properties

• PSA: 85.87